Cas no 2649080-66-8 (1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene)

• Product Name: 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene
• CAS No: 2649080-66-8
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 6235758
• PubChem ID: 117298203
• Update Time: 2025-05-23

1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene
• EN300-1758447
• 2649080-66-8

• Inchi： 1S/C11H9F2NO/c1-7-4-10(13)8(5-9(7)12)11(2-3-11)14-6-15/h4-5H,2-3H2,1H3
• InChI Key： QQMSYMKUQINLRB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 209.06522023g/mol
• Monoisotopic Mass: 209.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene

Research Brief on 1,4-Difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene (CAS: 2649080-66-8): Recent Advances and Applications

1,4-Difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene (CAS: 2649080-66-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate functional group and cyclopropyl ring, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for various diseases.

The compound's structural features, including the presence of fluorine atoms and the isocyanate group, make it a valuable building block for the design of small-molecule inhibitors and modulators. Researchers have leveraged its reactivity to create derivatives that interact with specific biological targets, such as enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene in the synthesis of potent kinase inhibitors, highlighting its role in addressing unmet medical needs in oncology.

In addition to its applications in drug discovery, this compound has also been investigated for its utility in chemical biology. A recent preprint on bioRxiv detailed its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological systems. The study revealed that the isocyanate moiety of the compound enables covalent binding to active-site residues, providing insights into enzyme function and facilitating the identification of new drug targets.

Despite its promising applications, challenges remain in the scalable synthesis and handling of 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene due to its reactivity and potential toxicity. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have addressed some of these limitations, enabling more efficient and safer production. A 2024 report in Organic Process Research & Development outlined a novel continuous-flow approach that significantly improved the yield and purity of the compound, paving the way for its broader adoption in industrial settings.

Looking ahead, the continued exploration of 1,4-difluoro-2-(1-isocyanatocyclopropyl)-5-methylbenzene is expected to yield further breakthroughs in drug discovery and chemical biology. Its unique properties position it as a key player in the development of next-generation therapeutics and diagnostic tools. Future research directions may include the optimization of its derivatives for enhanced selectivity and potency, as well as the exploration of its applications in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent drug design.